molecular formula C18H15NO3 B8647368 Methyl 4-[(quinolin-4-yl)methoxy]benzoate CAS No. 149326-03-4

Methyl 4-[(quinolin-4-yl)methoxy]benzoate

Cat. No. B8647368
CAS RN: 149326-03-4
M. Wt: 293.3 g/mol
InChI Key: BLYXCONPYLMKTJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 4-[(quinolin-4-yl)methoxy]benzoate is a useful research compound. Its molecular formula is C18H15NO3 and its molecular weight is 293.3 g/mol. The purity is usually 95%.
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properties

CAS RN

149326-03-4

Product Name

Methyl 4-[(quinolin-4-yl)methoxy]benzoate

Molecular Formula

C18H15NO3

Molecular Weight

293.3 g/mol

IUPAC Name

methyl 4-(quinolin-4-ylmethoxy)benzoate

InChI

InChI=1S/C18H15NO3/c1-21-18(20)13-6-8-15(9-7-13)22-12-14-10-11-19-17-5-3-2-4-16(14)17/h2-11H,12H2,1H3

InChI Key

BLYXCONPYLMKTJ-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC=C(C=C1)OCC2=CC=NC3=CC=CC=C23

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium hydride (430 mg, 60%, 10.75 mmol) was placed in a flask with hexane and stirred under nitrogen. After 10 minutes the hexane was discarded and 10 ml dry DMF was added. After cooling to 0° C., 4-hydroxy-benzoic acid methyl ester Q-2 (1.67 g, 11 mmol) was added and the mixture stirred for 15 minutes. 4-Chloromethyl-quinoline Q-1 (1.8 g, 10.1 mmol) was dissolved in 3 mL of DMF and added dropwise to the reaction mixture. The temperature was raised to 130° C. and the mixture stirred for a half hour. After cooling to room temperature the reaction mixture was poured into 50 mL 1N sodium hydroxide solution and extracted three times with 20 mL dichloromethane. The combined organic layers were washed twice with water, dried over sodium sulfate and concentrated in vacuo. The crude product (2.5 g) was recrystallized from ethyl ether to give 4-(quinolin-4-ylmethoxy)-benzoic acid methyl ester (1.6 g, 5.45 mM) as a white solid.
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430 mg
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1.8 g
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3 mL
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50 mL
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10 mL
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